Cas no 294210-03-0 ((2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate)

(2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate structure
294210-03-0 structure
Product Name:(2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate
CAS No:294210-03-0
MF:C7H13NO2S
MW:175.24862074852
CID:1437664
PubChem ID:11084395
Update Time:2025-04-20

(2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate Chemical and Physical Properties

Names and Identifiers

    • (2-hydroxy-3-propan-2-yloxypropyl) Thiocyanate
    • DTXSID30454597
    • 294210-03-0
    • Thiocyanic acid, 2-hydroxy-3-(1-methylethoxy)propyl ester
    • Inchi: 1S/C7H13NO2S/c1-6(2)10-3-7(9)4-11-5-8/h6-7,9H,3-4H2,1-2H3
    • InChI Key: OTNRWEAVXVEHQA-UHFFFAOYSA-N
    • SMILES: S(C#N)CC(COC(C)C)O

Computed Properties

  • Exact Mass: 175.06679
  • Monoisotopic Mass: 175.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 53.25
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